Cas no 26477-33-8 (1H-Pyrrole, 2-methyl-5-nitro-)

• Product Name: 1H-Pyrrole, 2-methyl-5-nitro-
• CAS No: 26477-33-8
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 3925316
• PubChem ID: 21819949
• Update Time: 2025-04-22

1H-Pyrrole, 2-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 2-methyl-5-nitro-
• SCHEMBL12778743
• 26477-33-8

• Inchi： 1S/C5H6N2O2/c1-4-2-3-5(6-4)7(8)9/h2-3,6H,1H3
• InChI Key： RAGNYUFRPWEHQE-UHFFFAOYSA-N
• SMILES： N1C([N+]([O-])=O)=CC=C1C

Computed Properties

• Exact Mass: 126.042927438Da
• Monoisotopic Mass: 126.042927438Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.6Ų